4-Chloro-2,6-bis(dimethylamino)pyrimidine
Overview
Description
4-Chloro-2,6-bis(dimethylamino)pyrimidine is a useful research compound. Its molecular formula is C8H13ClN4 and its molecular weight is 200.67 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Stable Betainic Pyrimidinaminides : This study highlights the formation of 6-amino substituted (5-chloropyrimidine-2,4-diyl)bis(hetarenium) salts and 5-chloro-2,6-bis-(pyridinio)-pyrimidin-4-aminides upon nucleophilic substitution of various amines on trichloropyrimidines, which indicates potential applications in developing new chemical compounds (A. Schmidt, 2002).
Efficient Synthesis of Bis-Pyrimido-[4,5-d]-Pyrimidine Derivatives and Their Bioactivity : This paper discusses the synthesis of fused bis-pyrimido-[4,5-d]pyrimidine derivatives and their potential pharmaceutical or biological activities, suggesting the role of 4-Chloro-2,6-bis(dimethylamino)pyrimidine in developing new pharmaceuticals (Subrata Das et al., 2013).
Synthesis and Characterization of New 2-Pyrimidyl Chalcogen Compounds : This research involves synthesizing symmetrical bis(4,6-dimethyl-2-pyrimidyl)dichalcogenides and unsymmetrical 4,6-dimethyl-2-(arylchalcogenyl)pyrimidines, indicating the compound's utility in creating new materials with potential applications in electronics or pharmacology (K. Bhasin et al., 2013).
Novel Fused Heterocyclic System and Synthesis of Substituted Hexaazacyclohepta[de]naphthalen-8(7H)-ones : This study describes the preparation of new pyrimido[4,5-d]pyrimidines and their cyclization to yield substituted hexaazacycloheptanaphthalenes, showcasing the versatility of this compound in heterocyclic chemistry (Zhijun Wang & R. Neidlein, 1998).
Mechanism of Action
Properties
IUPAC Name |
6-chloro-2-N,2-N,4-N,4-N-tetramethylpyrimidine-2,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13ClN4/c1-12(2)7-5-6(9)10-8(11-7)13(3)4/h5H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOYUZQVWDISJCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=NC(=N1)N(C)C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70152727 |
Source
|
| Record name | 2,4-Pyrimidinediamine, 6-chloro-N,N,N',N'-tetramethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70152727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1202-22-8 |
Source
|
| Record name | 2,4-Pyrimidinediamine, 6-chloro-N,N,N',N'-tetramethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001202228 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Pyrimidinediamine, 6-chloro-N,N,N',N'-tetramethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70152727 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
